5-(2-Chlorophenyl)-3-[4-(2-methyl-1,3-thiazol-4-yl)phenyl]-1,2,4-oxadiazole

• IUPAC Name: 1-(4-methoxyphenyl)-5-pyridin-3-yl-N-[[4-(trifluoromethyl)phenyl]methyl]triazole-4-carboxamide
• InChI: InChI=1S/C23H18F3N5O2/c1-33-19-10-8-18(9-11-19)31-21(16-3-2-12-27-14-16)20(29-30-31)22(32)28-13-15-4-6-17(7-5-15)23(24,25)26/h2-12,14H,13H2,1H3,(H,28,32)
• InChI Key: WRMFCXNSVGDWAH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=C(N=N2)C(=O)NCC3=CC=C(C=C3)C(F)(F)F)C4=CN=CC=C4
• Molecular Formula: C23H18F3N5O2
• Molecular Weight: 453.4 g/mol

Description

The compound “5-(2-Chlorophenyl)-3-[4-(2-methyl-1,3-thiazol-4-yl)phenyl]-1,2,4-oxadiazole” is a complex organic molecule that contains several functional groups, including a chlorophenyl group, a methylthiazolyl group, and an oxadiazole ring.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of an oxadiazole ring, which is a five-membered ring containing two nitrogen atoms, one oxygen atom, and two carbon atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like this would depend on its exact structure. Factors such as the presence of the chlorine atom and the methyl group could influence properties like polarity, solubility, and reactivity.

Scientific Research Applications

Chalcone A (1-(4-methoxyphenyl)-5-(pyridin-3-yl)-N-{[4-(trifluoromethyl)phenyl]methyl}-1H-1,2,3-triazole-4-carboxamide):

Antimalarial Activity:
• .

5-(2-Chlorophenyl)-3-[4-(2-methyl-1,3-thiazol-4-yl)phenyl]-1,2,4-oxadiazole:

Photophysical Properties:
• .

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, many oxadiazole derivatives have been studied for their potential biological activities, including antimicrobial, anti-inflammatory, and anticancer effects.

Safety and Hazards

The safety and hazards associated with a compound depend on its structure and properties. It’s important to handle all chemicals with appropriate safety precautions. Without specific information on this compound, it’s hard to provide detailed safety information.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. Oxadiazoles are a class of compounds with diverse biological activities, so it’s possible that this compound could be studied for potential medicinal uses.